Cas no 58456-91-0 (Phenol,2-(aminomethyl)-4-(1,1-dimethylethyl)-6-iodo-)

Phenol,2-(aminomethyl)-4-(1,1-dimethylethyl)-6-iodo- is a halogenated phenolic compound featuring both an aminomethyl and a tert-butyl substituent. The iodine atom enhances its reactivity in electrophilic substitution and cross-coupling reactions, making it valuable in synthetic organic chemistry. The tert-butyl group contributes steric hindrance, improving selectivity in certain transformations. The aminomethyl functionality allows for further derivatization, enabling applications in pharmaceutical intermediates or ligand design. This compound’s structural features make it useful in the development of specialized fine chemicals and bioactive molecules. Its stability under standard conditions ensures consistent handling and storage.

Phenol,2-(aminomethyl)-4-(1,1-dimethylethyl)-6-iodo- structure

58456-91-0 structure

Product Name:Phenol,2-(aminomethyl)-4-(1,1-dimethylethyl)-6-iodo-

CAS No:58456-91-0

MF:C₁₁H₁₆INO

MW:305.15531539917

CID:370346

PubChem ID:119286

Update Time:2025-06-08

Phenol,2-(aminomethyl)-4-(1,1-dimethylethyl)-6-iodo- Chemical and Physical Properties

Names and Identifiers

- Phenol,2-(aminomethyl)-4-(1,1-dimethylethyl)-6-iodo-
- 2-(aminomethyl)-4-tert-butyl-6-iodophenol
- 2-(Aminomethyl)-6-iodo-4-(2-methyl-2-propanyl)phenol
- 2-aminomethyl-4-t-butyl-6-iodophenol
- CS-0018449
- AKOS040733753
- 2-(Aminomethyl)-4-(1,1-dimethylethyl)-6-iodophenol
- HY-100297
- MK-447
- 2-aminomethyl-4-(1,1-dimethylethyl)-6-iodophenol
- MK 447
- Phenol, 2-(aminomethyl)-4-(1,1-dimethylethyl)-6-iodo-
- SSEAPVMQZPKNQZ-UHFFFAOYSA-N
- 58456-91-0
- DTXSID00207153
- CHEMBL279581
- FT-0737268
- SCHEMBL888409
- DTXCID00129644
- 2-aminomethyl-4-butyl-6-iodophenyl
- DA-27917
- Inchi： 1S/C11H16INO/c1-11(2,3)8-4-7(6-13)10(14)9(12)5-8/h4-5,14H,6,13H2,1-3H3
- InChI Key： SSEAPVMQZPKNQZ-UHFFFAOYSA-N
- SMILES： IC1C(=C(CN)C=C(C=1)C(C)(C)C)O

Computed Properties

Exact Mass: 341.004
Monoisotopic Mass: 341.004
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2A^2
XLogP3: 3.3

Experimental Properties

Density: 1.552
Melting Point: 146-146.5 °C (decomp)
Boiling Point: 306.9°Cat760mmHg
Flash Point: 139.4°C

Phenol,2-(aminomethyl)-4-(1,1-dimethylethyl)-6-iodo- Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Phenol,2-(aminomethyl)-4-(1,1-dimethylethyl)-6-iodo- Pricemore >>

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